Cas no 1334376-41-8 (4-phenyl-6-{4-3-(1H-1,2,3,4-tetrazol-1-yl)benzoylpiperazin-1-yl}pyrimidine)

• Product Name: 4-phenyl-6-{4-3-(1H-1,2,3,4-tetrazol-1-yl)benzoylpiperazin-1-yl}pyrimidine
• CAS No: 1334376-41-8
• MF: C₂₂H₂₀N₈O
• MW: 412.447202682495
• CID: 5843262
• PubChem ID: 56724565
• Update Time: 2025-05-21

4-phenyl-6-{4-3-(1H-1,2,3,4-tetrazol-1-yl)benzoylpiperazin-1-yl}pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-phenyl-6-{4-3-(1H-1,2,3,4-tetrazol-1-yl)benzoylpiperazin-1-yl}pyrimidine
• [4-(6-phenylpyrimidin-4-yl)piperazin-1-yl]-[3-(tetrazol-1-yl)phenyl]methanone
• AKOS024534141
• VU0533836-1
• F6166-0170
• 4-phenyl-6-{4-[3-(1H-1,2,3,4-tetrazol-1-yl)benzoyl]piperazin-1-yl}pyrimidine
• (3-(1H-tetrazol-1-yl)phenyl)(4-(6-phenylpyrimidin-4-yl)piperazin-1-yl)methanone
• 1334376-41-8

• Inchi： 1S/C22H20N8O/c31-22(18-7-4-8-19(13-18)30-16-25-26-27-30)29-11-9-28(10-12-29)21-14-20(23-15-24-21)17-5-2-1-3-6-17/h1-8,13-16H,9-12H2
• InChI Key： BWDJKGLYYQOCEX-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1)N1C=NN=N1)N1CCN(C2C=C(C3C=CC=CC=3)N=CN=2)CC1

Computed Properties

• Exact Mass: 412.17600729g/mol
• Monoisotopic Mass: 412.17600729g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 92.9Ų

Additional information on 4-phenyl-6-{4-3-(1H-1,2,3,4-tetrazol-1-yl)benzoylpiperazin-1-yl}pyrimidine

Introduction to 4-phenyl-6-{4-[3-(1H-1,2,3,4-tetrazol-1-yl)benzoyl]piperazin-1-yl}pyrimidine (CAS No. 1334376-41-8)

The compound 4-phenyl-6-{4-[3-(1H-1,2,3,4-tetrazol-1-yl)benzoyl]piperazin-1-yl}pyrimidine (CAS No. 1334376-41-8) is a complex organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound belongs to the class of pyrimidines, which are widely studied due to their diverse biological activities. The presence of a tetrazole group and a piperazine ring in its structure suggests that this molecule may exhibit unique pharmacological properties.

The pyrimidine core of this compound is a key structural element that contributes to its biological activity. Pyrimidines are known for their ability to interact with various biological targets, including enzymes and receptors. The substitution pattern on the pyrimidine ring further enhances its functional properties. In this case, the presence of a phenyl group at position 4 and a substituted piperazine group at position 6 creates a highly functionalized molecule with potential applications in therapeutic interventions.

The tetrazole group attached to the benzoyl moiety is another critical feature of this compound. Tetrazoles are heterocyclic compounds that are often used as bioisosteres or as functional groups in drug design due to their ability to mimic other functional groups while providing additional stability and bioavailability. The integration of a tetrazole group into this molecule may enhance its pharmacokinetic properties, making it a promising candidate for drug development.

The piperazine ring in this compound adds further complexity to its structure. Piperazines are known for their ability to form hydrogen bonds and interact with biological targets such as proteases and kinases. The substitution pattern on the piperazine ring can significantly influence its activity, making it a versatile scaffold for drug design.

Recent studies have highlighted the importance of such complex molecules in the development of novel therapeutic agents. For instance, research has shown that pyrimidine-based compounds with tetrazole substituents can exhibit potent anti-cancer activity by targeting specific oncogenic pathways. Additionally, these molecules have shown promise in the treatment of viral infections due to their ability to inhibit viral enzymes.

In terms of synthesis, the preparation of 4-phenyl-6-{4-[3-(1H-tetrazol-yl)benzoyl]piperazin}-yl}pyrimidine involves multi-step organic reactions that require precise control over reaction conditions. The synthesis typically begins with the preparation of the pyrimidine core, followed by successive substitutions to introduce the phenyl and piperazine groups. The final step involves the introduction of the tetrazole group onto the benzoyl moiety.

The characterization of this compound is essential for understanding its physical and chemical properties. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are commonly used to confirm its structure and purity. These analyses provide valuable insights into the molecule's stability and reactivity under different conditions.

In conclusion, 4-phenyl-6-{4-[3-(1H-tetrazol-yl)benzoyl]piperazin}-yl}pyrimidine (CAS No. 1334376-41-8) represents a significant advancement in medicinal chemistry due to its unique structural features and potential therapeutic applications. As research continues to explore its properties, this compound holds great promise for contributing to the development of novel drugs targeting various diseases.